Cas no 1492336-77-2 (2-formamido-4-methylidenehexanoic acid)

• Product Name: 2-formamido-4-methylidenehexanoic acid
• CAS No: 1492336-77-2
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5824165
• PubChem ID: 66046195
• Update Time: 2025-05-19

2-formamido-4-methylidenehexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-formamido-4-methylidenehexanoic acid
• 1492336-77-2
• EN300-1298452
• AKOS015388727

• Inchi： 1S/C8H13NO3/c1-3-6(2)4-7(8(11)12)9-5-10/h5,7H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChI Key： QQBIEHVGGZRJHC-UHFFFAOYSA-N
• SMILES： OC(C(CC(=C)CC)NC=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-formamido-4-methylidenehexanoic acid

Exploring 2-Formamido-4-methylidenehexanoic Acid (CAS 1492336-77-2): Structure, Applications, and Research Insights

2-Formamido-4-methylidenehexanoic acid (CAS 1492336-77-2) is a specialized organic compound garnering attention in pharmaceutical and biochemical research due to its unique structural features. This molecule combines a formamido group (-NHCHO) with a methylidenehexanoic acid backbone, offering reactive sites for further chemical modifications. Its IUPAC name reflects its precise atomic arrangement, while the CAS registry number (1492336-77-2) ensures unambiguous identification in global databases. Researchers are increasingly exploring its role as a potential intermediate in synthesizing bioactive molecules, particularly in peptide mimetics and enzyme inhibitor design.

The compound’s methylidene group (C=CH₂) introduces unsaturation, enabling participation in cycloaddition or polymerization reactions—a property leveraged in material science applications. Analytical techniques like HPLC and NMR spectroscopy confirm its purity and structural integrity, critical for reproducibility in studies. Recent patents highlight derivatives of 2-formamido-4-methylidenehexanoic acid as candidates for drug discovery, aligning with trends in targeted therapy development. Its compatibility with green chemistry principles (e.g., solvent-free synthesis) further enhances its appeal in sustainable research.

User searches often focus on "CAS 1492336-77-2 solubility" or "2-formamido-4-methylidenehexanoic acid suppliers," reflecting practical needs. The compound’s logP value (estimated at 0.8) suggests moderate hydrophilicity, relevant for formulation optimization. Discussions in forums like ResearchGate emphasize its potential in cancer research, though clinical applications remain exploratory. Unlike regulated substances, this compound’s safety profile permits broad academic use, with MSDS data recommending standard lab precautions.

Emerging AI-driven platforms utilize 1492336-77-2 as a training dataset for molecular property prediction, addressing queries like "machine learning in chemical synthesis." Its crystalline form (confirmed by X-ray diffraction) aids computational modeling accuracy. Environmental impact studies are scarce, but its biodegradability is under evaluation—a hotspot given rising "eco-friendly chemicals" searches. Future directions may explore its chiral resolution for asymmetric catalysis, a trending topic in organocatalysis literature.

For researchers, key challenges include optimizing scale-up protocols and characterizing stability under physiological conditions. Collaborative efforts between synthetic chemists and biologists could unlock its full potential, particularly in glycopeptide antibiotic analogs. As demand for tailor-made building blocks grows, 2-formamido-4-methylidenehexanoic acid exemplifies innovation at the intersection of chemistry and life sciences.